Cas no 1159822-93-1 (3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride)

3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride structure
1159822-93-1 structure
Product Name:3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
CAS No:1159822-93-1
MF:C9H13ClFNO
MW:205.657025098801
CID:1084167
PubChem ID:44890861
Update Time:2023-10-30

3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
    • 3-Amino-3-(4-fluorophenyl)-1-propanol hydrochloride (1:1)
    • 1159822-93-1
    • SB78415
    • 3-amino-3-(4-fluorophenyl)propan-1-ol;hydrochloride
    • Inchi: 1S/C9H12FNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-6-12;/h1-4,9,12H,5-6,11H2;1H
    • InChI Key: NNOBEMYECBNQKF-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(CCO)N

Computed Properties

  • Exact Mass: 205.0669699g/mol
  • Monoisotopic Mass: 205.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
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